Cas no 139745-27-0 (Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester)

• Product Name: Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester
• CAS No: 139745-27-0
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 1280277
• Update Time: 2024-08-04

Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 1-(hydroxymethyl)-2-(tetradecyloxy)ethyl ester

• Inchi： 1S/C21H42O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-17-24-19-20(18-22)25-21(23)16-4-2/h20,22H,3-19H2,1-2H3
• InChI Key： AXPIZKSQBQCUEU-UHFFFAOYSA-N
• SMILES： C(OC(CO)COCCCCCCCCCCCCCC)(=O)CCC

Computed Properties

• Exact Mass: 358.30846

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 458.3±25.0 °C(Predicted)
• PSA: 55.76
• pka: 13.84±0.10(Predicted)